N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-2-methylbenzamide

• IUPAC Name: N-[2-(2-ethylanilino)-2-oxoethyl]-2-methylbenzamide
• InChI: InChI=1S/C18H20N2O2/c1-3-14-9-5-7-11-16(14)20-17(21)12-19-18(22)15-10-6-4-8-13(15)2/h4-11H,3,12H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: YBBXIKGUAHHVKJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CNC(=O)C2=CC=CC=C2C
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

Benzamides and their derivatives are a significant class of organic compounds with a wide range of chemical and biological properties. They are central to the development of pharmaceuticals, materials science, and organic chemistry research.

Synthesis Analysis

The synthesis of benzamide derivatives typically involves the reaction of benzoyl chloride or benzoic acid with amines or alcohols. For example, the synthesis of N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide involves reacting 3-methylbenzoyl chloride with 2-amino-2-methyl-1-propanol, characterized by various spectroscopic methods (Hamad H. Al Mamari, Yousuf Al Lawati, 2019).

Molecular Structure Analysis

The structure of benzamide derivatives is determined through spectroscopic methods such as NMR, IR, GC-MS, and X-ray analysis. The molecular structure analysis reveals the arrangement of atoms within the compound and helps in understanding its reactivity and properties. For instance, the crystal structure of certain benzamide compounds can be determined, providing insights into their chemical behavior (Pei Huang et al., 2020).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, including metal-catalyzed C–H bond functionalization, which is facilitated by the presence of N,O-bidentate directing groups in some benzamides. This property is crucial for the development of new synthetic methodologies in organic chemistry (Hamad H. Al Mamari, Yousuf Al Lawati, 2019).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s possible that it may interact with biological systems in a manner similar to related compounds, but this would require further investigation.